![molecular formula C14H20N2O2 B8432140 3-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-propionaldehyde](/img/structure/B8432140.png)
3-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-propionaldehyde
Cat. No. B8432140
M. Wt: 248.32 g/mol
InChI Key: PZQBKCFSDNDBQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08389555B2
Procedure details
3-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-propionaldehyde (29B) is prepared from 29A as described for 1E.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[N:9]1[CH2:14][CH2:13][N:12]([CH2:15][CH2:16][CH2:17][OH:18])[CH2:11][CH2:10]1.O=CCCCNC(=O)C1C=CC=CC=1>>[CH3:1][O:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[N:9]1[CH2:10][CH2:11][N:12]([CH2:15][CH2:16][CH:17]=[O:18])[CH2:13][CH2:14]1
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=C(C=CC=C1)N1CCN(CC1)CCC=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
